Cas no 2679929-74-7 ((6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid)

• Product Name: (6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid
• CAS No: 2679929-74-7
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 5652283
• PubChem ID: 165943210
• Update Time: 2025-07-11

(6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278852
• 2679929-74-7
• (6S)-5-[(prop-2-en-1-yloxy)carbonyl]-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• (6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

• Inchi： 1S/C11H13N3O4/c1-2-3-18-11(17)14-5-8-7(12-6-13-8)4-9(14)10(15)16/h2,6,9H,1,3-5H2,(H,12,13)(H,15,16)/t9-/m0/s1
• InChI Key： YIUUKJFFPDJNAY-VIFPVBQESA-N
• SMILES： O(CC=C)C(N1CC2=C(C[C@H]1C(=O)O)N=CN2)=O

Computed Properties

• Exact Mass: 251.09060590g/mol
• Monoisotopic Mass: 251.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.5Ų

Additional information on (6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo4,5-cpyridine-6-carboxylic acid

Introduction to (6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine-6-carboxylic Acid (CAS No. 2679929-74-7)

(6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine-6-carboxylic acid, identified by the CAS number 2679929-74-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazo[4,5-cpyridine] scaffold, a structure that is widely recognized for its biological activity and potential therapeutic applications. The presence of the prop-2-en-1-yloxy group and the carbonyl moiety in its molecular framework suggests a high degree of functionalization, which is often associated with enhanced binding affinity and metabolic stability.

The imidazo[4,5-cpyridine] core is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. This particular compound has been extensively studied for its potential role in modulating inflammatory pathways and inhibiting specific enzymes that are involved in disease progression. Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of this compound that make it a promising candidate for further development.

In the context of modern drug design, the stereochemistry of the (6S) configuration plays a crucial role in determining the biological activity of the molecule. The absolute configuration at the sixth position of the imidazo[4,5-cpyridine] ring has been carefully optimized to maximize binding interactions with target proteins. This level of precision is essential for ensuring that the compound exhibits high selectivity and minimal off-target effects.

The prop-2-en-1-yloxy group not only contributes to the overall hydrophobicity of the molecule but also provides a site for further chemical modification. This flexibility allows medicinal chemists to explore various derivatives that may enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, the presence of the ester functionality at the fifth position offers a handle for conjugation with other biomolecules, enabling the development of prodrugs or targeted delivery systems.

Recent studies have demonstrated that derivatives of imidazo[4,5-cpyridine] have shown promise in treating a variety of conditions, including neurodegenerative diseases and infectious disorders. The carbonyl group in this compound's structure is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is critical for stabilizing enzyme-substrate complexes and improving binding affinity.

The synthesis of (6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine-6-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as chiral resolution and catalytic asymmetric synthesis are essential for obtaining the desired stereochemical purity. These methods align with current trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

Evaluation of this compound's pharmacological profile has revealed several promising properties. In vitro studies have indicated that it exhibits significant inhibitory activity against key enzymes involved in inflammatory responses. The mechanism of action appears to involve disruption of signaling pathways that are aberrantly activated in chronic diseases. This makes it a valuable candidate for further preclinical investigation.

The potential therapeutic applications of (6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine-6-carboxylic acid are diverse and span multiple therapeutic areas. Its ability to modulate inflammatory processes suggests utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with enzymes implicated in neurodegeneration positions it as a candidate for treating disorders like Alzheimer's disease and Parkinson's disease.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of high-throughput screening technologies has accelerated the process of identifying lead compounds like this one. By leveraging these technologies, researchers can rapidly assess biological activity and optimize molecular structures for improved efficacy.

The future prospects for (6S)-5-(prop-2-en-1-yloxy)carbonyl-1H,4H,5H,6H,7H-imidazo[4,5-cpyridine-6-carboxylic acid are bright given its promising preclinical data. Further studies are warranted to explore its pharmacokinetic properties and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating this research into clinical applications that benefit patients worldwide.